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Ergopeptines
Ergopeptines are a class of bioactive peptides derived from the ergot fungi, primarily *Claviceps purpurea*. These compounds exhibit a wide range of biological activities and have been extensively studied for their pharmacological properties. Key ergopeptines include ergotoxine, ergocornine, and ergometrine (also known as ergonovine), which are notable for their vasoconstrictive effects and uterotonetic activity.
Ergometrine is particularly well-known for its use in obstetrics to stimulate uterine contractions during childbirth. Its mechanism of action involves binding to specific receptors, leading to smooth muscle contraction. Ergopeptines also demonstrate potential applications in the treatment of migraines, asthma, and certain cardiovascular conditions due to their vasodilatory and anti-inflammatory properties.
Research into ergopeptines continues, exploring new therapeutic potentials and understanding their complex interactions within biological systems.
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